Cas no 862499-32-9 (2-Propenoicacid, 3-(2-nitrophenyl)-, 1,1-dimethylethyl ester)

• Product Name: 2-Propenoicacid, 3-(2-nitrophenyl)-, 1,1-dimethylethyl ester
• CAS No: 862499-32-9
• MF: C₁₃H₁₅NO₄
• MW: 249.262503862381
• CID: 706554
• PubChem ID: 12173575
• Update Time: 2025-04-19

2-Propenoicacid, 3-(2-nitrophenyl)-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Propenoicacid, 3-(2-nitrophenyl)-, 1,1-dimethylethyl ester
• tert-butyl (E)-3-(2-nitrophenyl)prop-2-enoate
• 906552-00-9
• EN300-844690
• 862499-32-9
• TERT-BUTYL (2E)-3-(2-NITROPHENYL)PROP-2-ENOATE
• tert-Butyl 3-(2-nitrophenyl)acrylate
• SCHEMBL16575621
• 3-(2-nitrophenyl)-2-propenoic acid 1,1-dimethylethyl ester
• TERT-BUTYL 3-(2-NITROPHENYL)PROP-2-ENOATE

• Inchi： 1S/C13H15NO4/c1-13(2,3)18-12(15)9-8-10-6-4-5-7-11(10)14(16)17/h4-9H,1-3H3/b9-8+
• InChI Key： MYRISIZVHWDISO-CMDGGOBGSA-N
• SMILES： O(C(/C=C/C1C=CC=CC=1[N+](=O)[O-])=O)C(C)(C)C

Computed Properties

• Exact Mass: 249.10010796g/mol
• Monoisotopic Mass: 249.10010796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 72.1Ų

Experimental Properties

• Density: 1.176
• Boiling Point: 367.9°C at 760 mmHg
• Flash Point: 152.1°C
• Refractive Index: 1.564